![molecular formula C16H16O2 B1228470 Naphtho(2,3-b)furan, 9-methoxy-3,4,5-trimethyl- CAS No. 51460-82-3](/img/structure/B1228470.png)
Naphtho(2,3-b)furan, 9-methoxy-3,4,5-trimethyl-
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Overview
Description
“Naphtho(2,3-b)furan, 9-methoxy-3,4,5-trimethyl-” is a chemical compound that belongs to the class of naphtho[2,3-b]furans . Naphtho[2,3-b]furan is an important privileged structural motif which is present in natural products, drugs, and drug candidates .
Synthesis Analysis
The synthesis of naphtho[2,3-b]furans has been developed over the past twenty years . An efficient synthesis of naphtho[2,3-b]furan-4,9-diones has been developed via a visible-light-mediated [3+2] cycloaddition reaction . This new protocol shows excellent regioselectivity and remarkable functional group tolerance .Chemical Reactions Analysis
A reverse hydrogenolysis process has been developed for two-site coupling of 2-hydroxy-1,4-naphthoquinones with olefins to produce naphtha[2,3-b]furan-4,9-diones . The reaction is catalyzed by commercially available Pd/C without oxidants and hydrogen acceptors .Scientific Research Applications
Furanoterpenoid Derivatives
- Study: Research on Siphonochilus aethiopicus identified new furanoterpenoid derivatives related to Naphtho(2,3-b)furan, emphasizing their structural uniqueness through high field NMR techniques (Holzapfel, Marais, Wessels, & Van Wyk, 2002).
Synthesis Methods
- Study: Demonstrated methods for synthesizing various naphthofurans and benzodifurans, highlighting the chemical flexibility and potential applications of these compounds (Park & Jeong, 2005).
Biological Activities
- Study: Exploration of the biological activities of naphtho[b]furan subunits, with a focus on their potential as lead compounds in antibacterial and anticancer drug discovery (Wodnicka, Kwiecień, & Śmist, 2015).
Natural Occurrence
- Study: Discovery of a new naphtho[1,2-b]furan in Cassia fistula, marking the first isolation of such a compound from natural resources, which could lead to novel applications in various fields (Wang, Tang, Mu, Kou, & He, 2013).
Pharmacological Potential
- Study: Investigation into the synthesis of naphtho[2,1-b]furan-2-ones and their pharmacological activities, such as anti-inflammatory and breast cancer migration inhibitory properties (Sayed, Foudah, Mayer, Crider, & Song, 2013).
Chemical Properties and Transformations
- Study: Analysis of the reactivity and transformation possibilities of naphtho[2,3-b]furan derivatives, contributing to a deeper understanding of their chemical properties (Butin, Mel'chin, Abaev, Bender, Pilipenko, & Krapivin, 2006).
Novel Synthesis Approaches
- Study: Development of innovative methods for synthesizing naphtho[2,1-b]furans, illustrating advancements in chemical synthesis techniques (Yavari, Anary‐Abbasinejad, & Hossaini, 2004).
Future Directions
The future directions for “Naphtho(2,3-b)furan, 9-methoxy-3,4,5-trimethyl-” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of its potential applications in various fields such as pharmacology, agriculture, and industry .
properties
CAS RN |
51460-82-3 |
---|---|
Product Name |
Naphtho(2,3-b)furan, 9-methoxy-3,4,5-trimethyl- |
Molecular Formula |
C16H16O2 |
Molecular Weight |
240.3 g/mol |
IUPAC Name |
9-methoxy-3,4,5-trimethylbenzo[f][1]benzofuran |
InChI |
InChI=1S/C16H16O2/c1-9-6-5-7-12-13(9)11(3)14-10(2)8-18-16(14)15(12)17-4/h5-8H,1-4H3 |
InChI Key |
CPUMSSKXMLYDJO-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=C3C(=COC3=C(C2=CC=C1)OC)C)C |
Canonical SMILES |
CC1=C2C(=C3C(=COC3=C(C2=CC=C1)OC)C)C |
Other CAS RN |
51460-82-3 |
synonyms |
dehydrocacalohastin dehydrocacalohastine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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